Cas no 73237-79-3 (Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-)

• Product Name: Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
• CAS No: 73237-79-3
• MF: C₆H₄O₄
• MW: 140.09356212616
• CID: 542799
• PubChem ID: 5459914
• Update Time: 2025-04-19

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
• 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
• 3374-46-7
• (2E)-2-(5-oxofuran-2-ylidene)acetic acid
• C04431
• CHEBI:18371
• Acetic acid, (5-oxo-2(5H)-furanylidene)-
• 73237-79-3
• (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
• (5-Oxo-2(5H)-furanylidene)acetic acid
• DTXSID401256167
• cis-4-carboxymethylenebut-2-en-4-olide
• (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
• Q27103036
• (5-oxofuran-2(5H)-ylidene)acetic acid
• 4-carboxymethylenebut-2-en-4-olide
• CHEBI:11972

• Inchi： 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
• InChI Key： AYFXPGXAZMFWNH-ONEGZZNKSA-N
• SMILES： O1C(C=C/C/1=C\C(=O)O)=O

Computed Properties

• Exact Mass: 140.01095860g/mol
• Monoisotopic Mass: 140.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides